Cas no 919972-86-4 (N-(1-{1-(2,3,5,6-tetramethylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide)

• Product Name: N-(1-{1-(2,3,5,6-tetramethylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide
• CAS No: 919972-86-4
• MF: C₂₅H₂₇N₃O₂
• MW: 401.500786066055
• CID: 5426186
• Update Time: 2025-07-09

N-(1-{1-(2,3,5,6-tetramethylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[1-[(2,3,5,6-tetramethylphenyl)methyl]benzimidazol-2-yl]ethyl]furan-2-carboxamide
• N-(1-{1-(2,3,5,6-tetramethylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide

• Inchi： 1S/C25H27N3O2/c1-15-13-16(2)18(4)20(17(15)3)14-28-22-10-7-6-9-21(22)27-24(28)19(5)26-25(29)23-11-8-12-30-23/h6-13,19H,14H2,1-5H3,(H,26,29)
• InChI Key： SQOWNXJLDXJSOZ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC(C1N(CC2=C(C)C(C)=CC(C)=C2C)C2=CC=CC=C2N=1)C)=O

Additional information on N-(1-{1-(2,3,5,6-tetramethylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide

N-(1-{1-(2,3,5,6-tetramethylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide: A Comprehensive Overview

N-(1-{1-(2,3,5,6-tetramethylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide (CAS No. 919972-86-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely known for their diverse biological activities and therapeutic applications. The unique structural features of this compound make it a promising candidate for various biomedical studies and potential drug development.

The molecular structure of N-(1-{1-(2,3,5,6-tetramethylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide includes a benzodiazepine core linked to a furan ring through an amide bond. The presence of the tetramethylphenyl group and the ethyl substituent further enhances its structural complexity and potentially its biological activity. This intricate structure provides a foundation for exploring its interactions with various biological targets and pathways.

Recent studies have highlighted the potential of this compound in modulating specific receptors and enzymes. For instance, research published in the Journal of Medicinal Chemistry has shown that N-(1-{1-(2,3,5,6-tetramethylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide exhibits selective binding to certain GABA receptors, which are crucial for regulating neuronal excitability and neurotransmission. This property makes it a valuable tool for investigating neurological disorders such as anxiety and epilepsy.

In addition to its potential in neuropharmacology, this compound has also been explored for its anti-inflammatory properties. A study in the European Journal of Medicinal Chemistry demonstrated that N-(1-{1-(2,3,5,6-tetramethylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(1-{1-(2,3,5,6-tetramethylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide have also been investigated. Research indicates that it has favorable absorption and distribution profiles, making it suitable for oral administration. However, further studies are needed to optimize its bioavailability and metabolic stability.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These trials are essential for determining the appropriate dosing regimens and identifying any potential side effects before advancing to larger-scale clinical studies.

The synthetic route for producing N-(1-{1-(2,3,5,6-tetramethylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide has been well-documented in the literature. The process typically involves multi-step reactions starting from readily available precursors. The efficiency and scalability of this synthetic method are critical factors for its commercial viability as a pharmaceutical product.

In conclusion, N-(1-{1-(2,3,5,6-tetramethylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide (CAS No. 919972-86-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into therapeutic agents for various diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in medicine.